Cas no 31067-22-8 (1,4-Benzenediamine, N-(2-nitrophenyl)-)

• Product name: 1,4-Benzenediamine, N-(2-nitrophenyl)-
• CAS No: 31067-22-8
• MF: C₁₂H₁₁N₃O₂
• MW: 229.23464
• CID: 291780
• PubChem ID: 18522089

1,4-Benzenediamine, N-(2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine, N-(2-nitrophenyl)-
• 4-N-(2-nitrophenyl)benzene-1,4-diamine
• N~1~-(2-Nitrophenyl)benzene-1,4-diamine
• AKOS000194632
• SCHEMBL7171202
• DTXSID50594409
• 2-Nitro-N-(4-aminophenyl)aniline
• 31067-22-8
• PABVMKMWZAGWIU-UHFFFAOYSA-N

• Inchi： InChI=1S/C12H11N3O2/c13-9-5-7-10(8-6-9)14-11-3-1-2-4-12(11)15(16)17/h1-8,14H,13H2
• InChI Key： PABVMKMWZAGWIU-UHFFFAOYSA-N
• SMILES： [N+](C1C=CC=CC=1NC1C=CC(N)=CC=1)([O-])=O

Computed Properties

• Exact Mass: 229.085126602g/mol
• Monoisotopic Mass: 229.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 83.9Ų